2-{[11-(4-fluorophenyl)-3,4,6,9,10-pentaazatricyclo[7.3.0.0^{2,6}]dodeca-1(12),2,4,7,10-pentaen-5-yl]sulfanyl}-N-(2-phenylethyl)acetamide

• IUPAC Name: 2-[[11-(4-fluorophenyl)-3,4,6,9,10-pentazatricyclo[7.3.0.02,6]dodeca-4,7-dien-5-yl]sulfanyl]-N-(2-phenylethyl)acetamide
• InChI: InChI=1S/C23H25FN6OS/c24-18-8-6-17(7-9-18)19-14-20-22-26-27-23(29(22)12-13-30(20)28-19)32-15-21(31)25-11-10-16-4-2-1-3-5-16/h1-9,12-13,19-20,22,26,28H,10-11,14-15H2,(H,25,31)
• InChI Key: CBJVLFDVGCEPEW-UHFFFAOYSA-N
• Canonical SMILES: C1C2C3NN=C(N3C=CN2NC1C4=CC=C(C=C4)F)SCC(=O)NCCC5=CC=CC=C5
• Molecular Formula: C23H25FN6OS
• Molecular Weight: 452.5 g/mol
• CAS No.: 1206988-39-7

Description

2-{[11-(4-fluorophenyl)-3,4,6,9,10-pentaazatricyclo[7.3.0.0^{2,6}]dodeca-1(12),2,4,7,10-pentaen-5-yl]sulfanyl}-N-(2-phenylethyl)acetamide is a useful research compound. Its molecular formula is C23H19FN6OS and its molecular weight is 446.5. The purity is usually 95%.
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Scientific Research Applications

Molecular Synthesis and Characterization

This compound is part of a broader class of chemicals involved in the synthesis and structural elucidation of compounds with potential antimicrobial and other biological activities. For example, compounds with the 1,2,4-triazole ring system and sulfanyl acetamide derivatives have been synthesized and studied for their in-vitro antibacterial, antifungal, and anti-tuberculosis activity, demonstrating the significance of such molecules in developing new pharmaceutical agents (MahyavanshiJyotindra, ParmarKokila, & MahatoAnil, 2011).

Antimicrobial Screening

Synthetic efforts involving compounds like 2-{[11-(4-fluorophenyl)-3,4,6,9,10-pentaazatricyclo[7.3.0.0^{2,6}]dodeca-1(12),2,4,7,10-pentaen-5-yl]sulfanyl}-N-(2-phenylethyl)acetamide have been directed towards exploring their antimicrobial potential. These efforts include evaluating synthesized compounds for their antibacterial and antifungal efficacy, showcasing the compound's role in identifying new therapeutic agents against resistant strains of microbes (Ghorab, Alsaid, Abdullah-al-Dhfyan, & Arafa, 2015).

Quantum Chemical Analysis

The compound has also been studied through quantum chemical insights, focusing on its molecular structure, natural bond orbital (NBO) analysis, and its potential as an antiviral molecule. These studies provide deep insights into the molecule's electronic properties and its interactions at the molecular level, which are critical for understanding its mechanism of action and optimizing its pharmacokinetic and pharmacodynamic properties (Mary, Siddique, Pradhan, Jayaprakash, & James, 2020).

Fluorescent Molecular Probes

Compounds with sulfanyl and acetamide groups are being investigated for their use as fluorescent molecular probes. These probes are valuable in biological research for studying cellular processes, indicating the broader utility of such compounds beyond traditional therapeutic applications (Diwu, Lu, Zhang, Klaubert, & Haugland, 1997).

Anticancer Activity

Moreover, novel sulfonamide derivatives, including those structurally related to the discussed compound, have shown cytotoxic activity against various cancer cell lines, highlighting the potential of such molecules in cancer therapy (Ghorab, Alsaid, Abdullah-al-Dhfyan, & Arafa, 2015).